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Compound of Interest

Compound Name: H-D-Ser-OEt.HCl

Cat. No.: B613186 Get Quote

H-D-Ser-OEt.HCl, systematically named (R)-ethyl 2-amino-3-hydroxypropanoate

hydrochloride, is the ethyl ester hydrochloride salt of D-serine.[1] The presence of the ethyl

ester group serves to protect the carboxylic acid functionality of D-serine, while the

hydrochloride salt enhances its stability and solubility, particularly in aqueous solutions.[1][2]

This compound is typically a white crystalline powder and is highly soluble in water.[1][3]

Quantitative Data Summary
The key physicochemical properties of H-D-Ser-OEt.HCl are summarized in the table below for

easy reference and comparison.

Property Value References

Molecular Weight 169.61 g/mol [2][4][5]

Molecular Formula C₅H₁₂ClNO₃ [1][2]

CAS Number 104055-46-1 [1][2][3][5][6]

Melting Point 95-107 °C [3]

Optical Rotation [a]D = +4 ± 2º (c=2% in H₂O) [3]

Purity ≥99% [3][5]
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The primary method for synthesizing H-D-Ser-OEt.HCl is through the esterification of D-serine.

This process is typically followed by the formation of the hydrochloride salt to improve the

compound's stability and handling characteristics.

General Synthesis Workflow
The synthesis of H-D-Ser-OEt.HCl involves a two-step process: esterification of D-serine with

ethanol in the presence of an acid catalyst, followed by the introduction of hydrochloric acid to

form the stable salt.
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Caption: General workflow for the synthesis of H-D-Ser-OEt.HCl.

Experimental Protocols
Representative Protocol for the Synthesis of H-D-Ser-OEt.HCl:
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This protocol is a representative method based on common laboratory practices for the

esterification of amino acids.

Esterification:

Suspend D-serine in anhydrous ethanol.

Cool the suspension in an ice bath.

Slowly add thionyl chloride (SOCl₂) dropwise to the stirred suspension. The SOCl₂ reacts

with ethanol to form HCl in situ, which catalyzes the esterification.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir until the reaction is complete (monitored by TLC).

Isolation and Purification:

Remove the solvent under reduced pressure to yield the crude product.

The resulting solid can be purified by recrystallization from a suitable solvent system, such

as ethanol/ether, to obtain pure H-D-Ser-OEt.HCl as a white crystalline solid.

Applications in Research and Drug Development
H-D-Ser-OEt.HCl is a valuable compound with applications spanning peptide synthesis,

neuroscience, and medicinal chemistry.

Peptide Synthesis
The primary application of H-D-Ser-OEt.HCl is as a protected amino acid building block in

peptide synthesis.[2] The ethyl ester group protects the C-terminus of D-serine, allowing for the

controlled formation of peptide bonds at the N-terminus. This is particularly useful in Solid-

Phase Peptide Synthesis (SPPS).[2] The incorporation of D-amino acids like D-serine can

increase the proteolytic stability of synthetic peptides, a desirable characteristic for therapeutic

peptide development.[1]

Neuroscience Research
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As a derivative of D-serine, H-D-Ser-OEt.HCl is utilized in neuroscience research as a

modulator of N-methyl-D-aspartate (NMDA) receptors.[3][5][6] D-serine is a co-agonist at the

glycine site of the NMDA receptor, and its derivatives are important tools for studying synaptic

plasticity, cognitive function, and various neurological disorders.[1][3] The ethyl ester group can

enhance the cell permeability of D-serine, facilitating its delivery in experimental systems.

Signaling Pathway Modulation
H-D-Ser-OEt.HCl, by acting as a precursor to D-serine, can influence NMDA receptor-

mediated signaling pathways, which are crucial for learning and memory.
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Caption: Role of H-D-Ser-OEt.HCl in NMDA receptor signaling.

Conclusion
H-D-Ser-OEt.HCl is a chemically stable and versatile derivative of D-serine with significant

utility in both synthetic chemistry and the life sciences. Its well-defined properties make it a

reliable reagent for researchers. As a protected amino acid, it facilitates the synthesis of custom

peptides with enhanced stability. In neuroscience, it serves as a valuable tool for investigating

the complex roles of NMDA receptor signaling in health and disease, highlighting its potential in

the early stages of drug development for neurological and psychiatric conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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